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Compound of Interest

Compound Name: 2,3-Dimethylhexa-1,5-diene

Cat. No.: B15486128

Technical Guide: 2,3-Dimethylhexa-1,5-diene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dimethylhexa-1,5-diene is an organic compound belonging to the class of dienes, which
are hydrocarbons containing two carbon-carbon double bonds.[1] Its structure consists of a six-
carbon hexane chain with methyl groups substituted at positions 2 and 3, and double bonds at
the 1 and 5 positions.[1][2] The presence of these two double bonds makes it a versatile
precursor and intermediate in various organic synthesis applications. This guide provides a
comprehensive overview of its known physical and chemical properties, along with generalized
experimental protocols relevant to its synthesis and reactivity.

Compound Identification and Physical Properties

Precise experimental physical properties for 2,3-Dimethylhexa-1,5-diene (CAS No. 6443-93-
2) are not readily available in the public literature. However, computed properties provide
valuable estimates for research and experimental design.

Table 1: Compound Identification
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Identifier Value Source
IUPAC Name 2,3-dimethylhexa-1,5-diene [2]

CAS Number 6443-93-2 [2][3]
Molecular Formula CsHi4 [11[2]
Canonical SMILES CC(Cc=C)Cc(=C)C [2]

InChl=1S/C8H14/c1-5-6-

InChl 8(4)7(2)3/h5,8H,1-2,6H2,3- [2]
4H3
GRCQSGCHLQHSTC-

InChliKey [2]

UHFFFAOYSA-N

ble 2: C | Physical and Chemical :

Property Value Source
Molecular Weight 110.20 g/mol [1][2]
Exact Mass 110.109550447 Da [2]
XLogP3 3.4 (2]
Topological Polar Surface Area 0 A2 [2]
Heavy Atom Count 8 [2]

Chemical Properties and Reactivity

As a diene, the chemical behavior of 2,3-Dimethylhexa-1,5-diene is dominated by the
reactivity of its two double bonds. It can participate in several key classes of organic reactions.

[1]

» Electrophilic Addition: The double bonds are susceptible to reaction with electrophiles. For
example, the addition of hydrogen halides (HX) or halogens (Xz2) will proceed to yield
haloalkanes.[1]
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e Diels-Alder Reaction: This compound can act as a diene in [4+2] cycloaddition reactions with
suitable dienophiles to form substituted cyclohexene derivatives.[1][4] This reaction is a
powerful tool for constructing six-membered rings in a controlled manner.[4]

o Polymerization: Under specific catalytic conditions, 2,3-Dimethylhexa-1,5-diene can
undergo polymerization to form oligomers or higher molecular weight polymers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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